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Introduction

The Kirre Like Nephrin Family Adhesion Molecule 1 (KIRREL1), also known as NEPH1, is a

transmembrane protein that plays a crucial role in cell adhesion and signaling.[1][2] Recent

studies have identified KIRREL1 as a tumor suppressor that positively regulates the Hippo

signaling pathway.[3][4] By recruiting the scaffold protein SAV1 to the cell membrane, KIRREL1

facilitates the activation of the LATS1/2 kinases, which in turn phosphorylate and inhibit the

transcriptional co-activators YAP and TAZ.[3][5][6] Dysregulation of the Hippo pathway and the

consequential hyperactivation of YAP/TAZ are common in various human cancers.[5]

Therefore, understanding and manipulating the function of KIRREL1 is of significant interest for

cancer research and therapeutic development.

This document provides a detailed protocol for the knockdown of the KIRREL1 gene using the

CRISPR-Cas9 system. The protocol covers single guide RNA (sgRNA) design, delivery into

mammalian cells, and subsequent validation of gene knockdown and its functional

consequences.
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The diagram below illustrates the role of KIRREL1 in the Hippo signaling pathway. At the cell

surface, KIRREL1 interacts with SAV1, recruiting it to the plasma membrane. This proximity

allows for the activation of the LATS1/2 kinases by MST1/2. Activated LATS1/2 then

phosphorylates YAP and TAZ, leading to their cytoplasmic retention and degradation, thus

preventing their nuclear translocation and subsequent activation of target genes involved in cell

proliferation and survival.
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Validation Methods

Phenotypic Analysis

1. sgRNA Design & Selection
(Targeting KIRREL1 exons)

2. Vector Preparation
(lentiCRISPRv2 with KIRREL1 sgRNA)

4. Transfection/Transduction
(Delivery of CRISPR-Cas9 components)

3. Cell Culture
(e.g., H460, U2OS, H1299)

5. Selection
(Puromycin selection for transduced cells)

6. Validation of Knockdown

7. Phenotypic Assays qRT-PCR
(KIRREL1 mRNA levels)

Western Blot
(KIRREL1 protein levels)

Sanger/NGS
(Indel analysis)

Western Blot
(pYAP, YAP, TAZ levels)

qRT-PCR
(CTGF, CYR61 expression)

Immunofluorescence
(YAP/TAZ localization)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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